GDNF family receptor alpha-1 isoform b preproprotein (117-130)
Description
GDNF family receptor alpha-1
Scientific Research Applications
GDNF Family and Neurotrophic Factors
The GDNF family, including its receptors like GFR alpha-2, is known for its roles in neuronal development, survival, and regeneration. The members of this family, such as neurturin (NTN), bind to GPI-linked receptors and are vital for neurite growth and plasticity, which affect memory processes. Notably, mutations in human BDNF gene, a member of this family, are linked to cognitive and behavioral disturbances. Precise preproprotein processing is crucial for their extracellular sorting, dimerization, and receptor binding. This family's evolutionary studies reveal a single ancestor gene duplication leading to the current neurotrophins, showing a strong natural selection acting on mammals, separating them from other classes (Tettamanti et al., 2010).
GDNF in Human Ovaries
GDNF and its receptors, including GFR-alpha1, are expressed in human ovaries at protein and mRNA levels. The presence of GDNF receptors in granulosa cells of primordial follicles suggests GDNF's involvement in the regulation of primordial follicular activation, indicating its role in reproductive health and development (Farhi et al., 2010).
GDNF and Neurite Outgrowth
GDNF and neurturin, members of the neurotrophic factor family, impact neurite outgrowth and activate signaling pathways like RhoA through various GFR alpha-2 isoforms. These isoforms, which are expressed in different brain regions, show ligand selectivity in signaling pathways and regulate different early-response genes. Interestingly, specific isoforms like GFR alpha2b can inhibit neurite outgrowth induced by other GFR alpha isoforms, suggesting a complex regulatory mechanism of growth factor signaling and neurite outgrowth (Yoong & Too, 2007).
GDNF and Pancreatic Cancers
GDNF family expression and related receptors are observed in pancreatic cancers. Their expression correlates with clinicopathologic behaviors, such as lymphatic invasion and survival rate post-resection. Specifically, the expression of RET in pancreatic cancer tissues and its correlation with survival rates and lymphatic invasion highlights the potential of GDNF family members in understanding and possibly treating pancreatic cancers (Ito et al., 2005).
GDNF and Kidney Development
GFRalpha1, a coreceptor of GDNF, is involved in neuronal cell survival and kidney development. It has two isoforms, GFRalpha1a and GFRalpha1b, with different expression patterns during kidney development. The binding properties of GDNF to GFRalpha1 might vary due to specific inclusion of exon 5 in GFRalpha1 pre-mRNA, suggesting an additional regulatory mechanism in the RET signaling pathway (Charlet-Berguerand et al., 2004).
properties
sequence |
EDSPYEPVNSRLSD |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
GDNF family receptor alpha-1 isoform b preproprotein (117-130) |
Origin of Product |
United States |
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